Methyl 5-(2-Quinoxalinyl)isoxazole-3-carboxylate
Overview
Description
MFCD32708679 is a chemical compound with unique properties and applications in various scientific fields. It is known for its stability and reactivity, making it a valuable compound in both research and industrial applications.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of MFCD32708679 involves several steps, including the preparation of intermediates and the final compound. The reaction conditions typically require specific temperatures, pressures, and catalysts to ensure the desired product is obtained with high purity and yield .
Industrial Production Methods: Industrial production of MFCD32708679 is designed for large-scale synthesis, ensuring consistent quality and efficiency. The methods used are optimized for scalability, cost-effectiveness, and environmental sustainability .
Chemical Reactions Analysis
Types of Reactions: MFCD32708679 undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are essential for modifying the compound’s properties and creating derivatives with specific functionalities .
Common Reagents and Conditions: Common reagents used in reactions with MFCD32708679 include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes .
Major Products: The major products formed from reactions involving MFCD32708679 depend on the type of reaction and the reagents used. These products are often used in further research or industrial applications .
Mechanism of Action
The mechanism of action of MFCD32708679 involves its interaction with specific molecular targets and pathways. These interactions lead to changes in cellular processes, which can be harnessed for therapeutic or industrial purposes. The exact molecular targets and pathways depend on the specific application and context .
Comparison with Similar Compounds
Similar Compounds: Similar compounds to MFCD32708679 include those with comparable structures and reactivity. These compounds often share similar applications and properties but may differ in specific functionalities or efficiencies .
Uniqueness: MFCD32708679 stands out due to its unique combination of stability, reactivity, and versatility. These characteristics make it a valuable compound for a wide range of applications, from basic research to industrial production .
Properties
Molecular Formula |
C13H9N3O3 |
|---|---|
Molecular Weight |
255.23 g/mol |
IUPAC Name |
methyl 5-quinoxalin-2-yl-1,2-oxazole-3-carboxylate |
InChI |
InChI=1S/C13H9N3O3/c1-18-13(17)10-6-12(19-16-10)11-7-14-8-4-2-3-5-9(8)15-11/h2-7H,1H3 |
InChI Key |
BNMMJGSIWAGZJW-UHFFFAOYSA-N |
Canonical SMILES |
COC(=O)C1=NOC(=C1)C2=NC3=CC=CC=C3N=C2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[5-Chloro-2-(4-chloro-1H-1,2,3-triazol-1-yl)phenyl]-5-methoxypyridin-2(1H)-one](/img/structure/B13695716.png)
![Methyl 3-[(2-Aminophenyl)amino]benzoate](/img/structure/B13695749.png)
